Cas no 1805572-83-1 (Ethyl 2,4-bis(trifluoromethyl)-6-iodophenylacetate)

• Product Name: Ethyl 2,4-bis(trifluoromethyl)-6-iodophenylacetate
• CAS No: 1805572-83-1
• MF: C₁₂H₉F₆IO₂
• MW: 426.09355711937
• CID: 4964375
• Update Time: 2025-05-20

Ethyl 2,4-bis(trifluoromethyl)-6-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-bis(trifluoromethyl)-6-iodophenylacetate

• Inchi： 1S/C12H9F6IO2/c1-2-21-10(20)5-7-8(12(16,17)18)3-6(4-9(7)19)11(13,14)15/h3-4H,2,5H2,1H3
• InChI Key： DWAVSPJFNJPDSL-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1CC(=O)OCC

Computed Properties

• Exact Mass: 425.95515 g/mol
• Monoisotopic Mass: 425.95515 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3
• Molecular Weight: 426.09

Additional information on Ethyl 2,4-bis(trifluoromethyl)-6-iodophenylacetate

Research Brief on Ethyl 2,4-bis(trifluoromethyl)-6-iodophenylacetate (CAS: 1805572-83-1) in Chemical and Biomedical Applications

Ethyl 2,4-bis(trifluoromethyl)-6-iodophenylacetate (CAS: 1805572-83-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This trifluoromethyl- and iodine-substituted phenylacetate derivative exhibits unique physicochemical properties that make it a promising candidate for various applications, including medicinal chemistry, drug discovery, and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, positioning it as a versatile building block for more complex molecular architectures.

The compound's structural features, particularly the presence of multiple trifluoromethyl groups and an iodine substituent, contribute to its high electrophilicity and potential as a precursor in cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in palladium-catalyzed coupling reactions for the synthesis of novel bioactive molecules. The researchers highlighted its superior reactivity compared to similar non-fluorinated analogs, attributing this to the electron-withdrawing effects of the trifluoromethyl groups.

In pharmaceutical applications, preliminary investigations have explored Ethyl 2,4-bis(trifluoromethyl)-6-iodophenylacetate as a potential scaffold for developing enzyme inhibitors. Molecular docking studies suggest that the compound's unique electronic profile may allow for specific interactions with biological targets, particularly in cases where fluorophilic interactions are advantageous. Recent computational analyses published in Bioorganic & Medicinal Chemistry Letters indicate potential binding affinity for several kinase targets, though experimental validation is still ongoing.

The synthetic accessibility of this compound has also been improved through recent methodological advancements. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. This development is particularly significant for potential industrial applications, addressing previous challenges in large-scale production that limited its broader utilization in research and development.

From a safety and toxicological perspective, initial assessments of Ethyl 2,4-bis(trifluoromethyl)-6-iodophenylacetate have been conducted, with results published in Chemical Research in Toxicology. While the compound shows moderate reactivity, proper handling protocols have been established to ensure safe laboratory use. These studies also provide preliminary data on its metabolic stability, which appears favorable compared to similar non-fluorinated compounds, suggesting potential advantages in drug development applications.

Looking forward, several research groups have announced plans to explore derivatives of this compound for specific therapeutic applications, particularly in areas where fluorinated compounds have shown promise, such as CNS disorders and anti-infective agents. The unique combination of structural features in Ethyl 2,4-bis(trifluoromethyl)-6-iodophenylacetate continues to generate interest across multiple disciplines within chemical and biomedical research, positioning it as a compound to watch in coming years.